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Compound of Interest

Compound Name: 1-methylcyclobutan-1-ol

Cat. No.: B3049299 Get Quote

An In-depth Technical Guide to the Physical Properties of 1-methylcyclobutan-1-ol

Introduction
1-methylcyclobutan-1-ol is a saturated cyclic alcohol with the molecular formula C₅H₁₀O.[1][2]

Its structure features a four-membered cyclobutane ring, with a methyl group and a hydroxyl

group attached to the same carbon atom.[1] This unique arrangement makes it a tertiary

alcohol and a subject of interest in various chemical research and industrial applications.[2][3]

[4] It serves as a building block in the synthesis of more complex organic molecules, including

pharmaceuticals and agrochemicals, and is also utilized as a solvent in organic reactions.[1]

The compound is typically a colorless liquid with a distinct odor.[2]

Physical and Chemical Properties
The physical and chemical characteristics of 1-methylcyclobutan-1-ol are summarized below.

These properties are influenced by its molecular structure, particularly the presence of the

hydroxyl group which allows for hydrogen bonding.[2]
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Property Value Reference

Molecular Formula C₅H₁₀O [1][5][6]

Molecular Weight 86.13 g/mol [1][7]

CAS Number 20117-47-9 [1][5][6]

Appearance Colorless liquid [2][8]

Boiling Point 111.3 - 120 °C [5][6][8]

Density 0.902 - 0.997 g/cm³ [5][6][8]

Flash Point 33.7 °C [5]

Refractive Index 1.482 [5]

Vapor Pressure 11.9 mmHg at 25°C [5]

Solubility
Limited solubility in water;

soluble in organic solvents.[2]
[2]

pKa 15.38 ± 0.20 (Predicted) [8]

Experimental Protocols
Synthesis of 1-methylcyclobutan-1-ol
A common method for the synthesis of 1-methylcyclobutan-1-ol is the Grignard reaction,

starting from cyclobutanone and methylmagnesium bromide.[9]

Procedure:[9]

A solution of cyclobutanone (5 g, 71.3 mmol) in diethyl ether (400 mL) is cooled to 0°C in an

ice bath.

To this solution, 3M methylmagnesium bromide in diethyl ether (47.6 mL, 143 mmol) is

added dropwise.

The resulting mixture is stirred for 3 hours at 0°C.
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The reaction mixture is then poured over cooled 1N HCl.

The product is extracted twice with diethyl ether.

The combined ether extracts are dried over sodium sulfate (Na₂SO₄), filtered, and

concentrated to yield 1-methylcyclobutan-1-ol as a colorless oil.

Determination of Physical Properties
The following are general experimental protocols that can be used to determine the physical

properties of 1-methylcyclobutan-1-ol.

a) Boiling Point Determination: The boiling point can be determined using a simple distillation

apparatus. The liquid is heated, and the temperature at which the vapor pressure equals the

atmospheric pressure is recorded as the boiling point.

b) Density Measurement: A pycnometer or a hydrometer can be used to determine the density

of the liquid. The mass of a known volume of the substance is measured, and the density is

calculated by dividing the mass by the volume.

c) Refractive Index Measurement: An Abbe refractometer is typically used to measure the

refractive index. A few drops of the sample are placed on the prism, and the refractive index is

read directly from the instrument.

d) Solubility Test:[3][10]

Place 2.0 mL of water in a small test tube.

Add 1-methylcyclobutan-1-ol dropwise, shaking the mixture after each drop.

Observe the number of drops required for the alcohol to no longer dissolve, indicating its

solubility limit.

Repeat the procedure with an organic solvent like ethanol or acetone to observe its solubility.

e) Classification as a Tertiary Alcohol (Lucas Test):[3][4][11] As a tertiary alcohol, 1-
methylcyclobutan-1-ol is expected to react rapidly with the Lucas reagent (concentrated HCl

and ZnCl₂).
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Place 1 mL of the Lucas reagent in a test tube.

Add 4-5 drops of 1-methylcyclobutan-1-ol.

Shake the tube and observe the reaction.

A tertiary alcohol will react almost immediately, forming an insoluble alkyl chloride, which

results in a cloudy mixture or a distinct second layer.[4][11]

f) Oxidation Test (Chromic Acid Test):[4][11][12] Tertiary alcohols are resistant to oxidation

under mild conditions.

Place 1 mL of acetone and 5 drops of 1-methylcyclobutan-1-ol in a test tube.

Add 1-2 drops of the chromic acid solution (Jones reagent).

Observe any color change.

A primary or secondary alcohol would be oxidized, causing the orange color of the Cr⁶⁺ to

change to a blue-green color of Cr³⁺.[11] For a tertiary alcohol like 1-methylcyclobutan-1-
ol, no reaction and no color change are expected.[4]

Molecular Structure and Property Relationships
The physical properties of 1-methylcyclobutan-1-ol are directly related to its molecular

structure. The following diagram illustrates these relationships.
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Caption: Relationship between the molecular structure of 1-methylcyclobutan-1-ol and its

physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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